Cas no 2172129-73-4 ((4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine)

• Product Name: (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine
• CAS No: 2172129-73-4
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5975046
• PubChem ID: 165746316
• Update Time: 2025-11-01

(4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine
• EN300-1283487
• [(4-chloro-3-methylphenyl)methyl](2-methoxyethoxy)amine
• 2172129-73-4

• Inchi： 1S/C11H16ClNO2/c1-9-7-10(3-4-11(9)12)8-13-15-6-5-14-2/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： LMNLCKLODUTEBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNOCCOC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine

Introduction to (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine and Its Significance in Modern Chemical Research

(4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine, CAS no. 2172129-73-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. The molecular structure of this amine derivative incorporates a 4-chloro-3-methylphenyl moiety linked to a (2-methoxyethoxy)amine group, which endows it with distinct chemical properties suitable for various applications.

The significance of this compound lies in its potential as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific biological pathways. The presence of both chloro and methyl substituents on the aromatic ring enhances the electrophilicity of the molecule, making it an attractive candidate for further functionalization. Additionally, the (2-methoxyethoxy)amine group introduces a polar, hydrophilic region, which can improve solubility and bioavailability in biological systems.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The structural features of (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine align well with this trend, as it combines aromaticity with functional groups that are known to interact favorably with biological targets. For instance, studies have demonstrated that phenyl derivatives can serve as effective scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In addition to its potential in drug development, this compound has shown promise in the field of chemical biology as a tool for studying protein-protein interactions. The amine group can be readily modified to attach various probes or tags, enabling researchers to investigate the dynamics of cellular processes at a molecular level. This capability is particularly valuable in understanding the mechanisms underlying diseases such as Alzheimer's and Parkinson's, where protein aggregation plays a central role.

The synthesis of (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is critical, as it introduces the electrophilic center necessary for subsequent nucleophilic substitution reactions. The methoxyethoxy group is typically introduced via nucleophilic aromatic substitution or through etherification reactions, depending on the synthetic route chosen. These synthetic strategies highlight the compound's versatility and its suitability for further chemical manipulation.

The pharmacological properties of this compound have been explored through both computational modeling and experimental studies. Computational methods have been particularly useful in predicting how the molecule might interact with biological targets based on its three-dimensional structure. These predictions have guided experimental efforts to optimize the compound's activity and selectivity. For example, virtual screening has identified derivatives of (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine that exhibit enhanced binding affinity to specific enzymes.

In vivo studies have further validated the potential of this compound as a therapeutic agent. Animal models have been used to assess its efficacy in treating various conditions, including neurological disorders and autoimmune diseases. The results from these studies have provided valuable insights into the compound's mechanism of action and its potential side effects. Importantly, these findings have laid the groundwork for future clinical trials aimed at evaluating its safety and efficacy in human patients.

The role of (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine extends beyond pharmaceutical applications. It has also been utilized as an intermediate in the synthesis of more complex organic molecules, including agrochemicals and materials science products. Its unique structural features make it a valuable starting point for creating novel compounds with tailored properties. This versatility underscores its importance as a research tool and a commercial product.

As research continues to evolve, new methodologies for studying (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine are being developed. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy are being employed to gain deeper insights into its structure-function relationships. These techniques not only enhance our understanding of the compound itself but also provide valuable data for designing new derivatives with improved properties.

The future prospects for (4-chloro-3-methylphenyl)methyl(2-methoxyethoxy)amine are bright, given its multifaceted applications and potential for further development. Ongoing research aims to expand its utility in drug discovery, biomolecular imaging, and material science. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists are poised to unlock new possibilities for this remarkable compound.